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Available Information on Albendazole Sulfone-d7

The table below summarizes the key characteristics of Albendazole Sulfone-d7 based on current search

results:

Aspect Description

Chemical
Identity

Deuterium-labeled analog of Albendazole Sulfone [1].

Primary
Application

Internal standard for quantitative analysis using LC-MS, GC-MS, or NMR [1].

Biological
Activity

Retains anti-parasitic effect against Echinococcus multilocularis Metacestodes, as

per its non-labeled parent metabolite [1].

Molecular
Formula

C₁₂H₈D₇N₃O₄S [1] [2].

Molecular
Weight

304.37 g/mol [1] [2].

CAS Number 2469575-37-7 [2].
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Aspect Description

Key Suppliers MedChemExpress (MCE) and ClearSynth [1] [2].

Validated Experimental Protocol for Metabolite Analysis

While data for the deuterated form is lacking, a 2025 validated HPLC method for simultaneous

determination of albendazole and its metabolites (albendazole sulfoxide and albendazole sulfone) in plasma

provides a robust experimental protocol that can be directly adapted for Albendazole Sulfone-d7 [3].

The workflow below illustrates the key steps in this analytical method:

HPLC Conditions

Plasma Sample

Solid-Phase Extraction (SPE)

HPLC-PDA Analysis

Data & Quantification

HPLC Conditions

Column: XBridge C18 (4.6x250 mm, 5 µm)

Mobile Phase: Acetonitrile / Ammonium Acetate Buffer (Gradient)

Flow Rate: 1.2 mL/min

Detection: PDA at 292 nm

Click to download full resolution via product page

This method was fully validated according to European Medicines Agency (EMA) guidelines, demonstrating

satisfactory performance in [3]:

Linearity: Range of 0.025 to 2.0 µg/mL for all three analytes.
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Precision and Accuracy: CV ≤ 15.1% and deviations ≤ 117.7% even at the lower limit of

quantification (LLOQ).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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